2-Fluoro-6-iodobenzonitrile
Overview
Description
2-Fluoro-6-iodobenzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C7H3FIN and its molecular weight is 247.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Energetic and Structural Properties
2-Fluoro-6-iodobenzonitrile has been explored for its energetic and structural characteristics. Ribeiro da Silva et al. (2012) conducted a comprehensive energetic and structural study on monofluorobenzonitriles, including this compound. They focused on the standard molar enthalpies of formation in both condensed and gaseous phases, vapor-pressure studies, and the evaluation of electronic properties using various computational methods. They also delved into UV-vis spectroscopy for these compounds, linking spectral properties with thermodynamic properties. This research provides valuable insights into the thermodynamic stability and electronic structure of this compound, critical for various scientific applications (Ribeiro da Silva, M., Monte, M., Rocha, I. M., & Cimas, A., 2012).
Applications in Radiopharmaceuticals
The compound has been utilized in the production of radiopharmaceuticals. Libert et al. (2013) described the synthesis of 6-18F-fluoro-L-dopa, a radiopharmaceutical for evaluating presynaptic dopaminergic function, utilizing a no-carrier-added nucleophilic method. The synthesis involved this compound, highlighting its utility in producing compounds for medical imaging techniques like Positron Emission Tomography (PET) (Libert, L., Franci, X., Plenevaux, A., Ooi, T., Maruoka, K., Luxen, A., & Lemaire, C., 2013).
Thermodynamic and Aromaticity Studies
The thermodynamic properties and aromaticity of halogen-cyano interactions in iodobenzonitriles, including this compound, were studied by Rocha et al. (2013). They focused on the standard molar enthalpies of formation, phase transition enthalpies and entropies, and computational calculations to analyze the electronic behavior. This research offers a deep understanding of the intermolecular interactions and phase behavior of this compound, which can be pivotal in material science and chemical engineering (Rocha, I. M., Silva, M. D. R. D., & Silva, M. A., 2013).
Spectroscopic and Electronic Transition Studies
Ajaypraveenkumar et al. (2017) conducted a thorough study on the geometric structure, vibrational spectra, NLO (Non-Linear Optical), NBO (Natural Bond Orbital), electronic transitions, and thermo-dynamical analysis of 5-fluoro-2-methylbenzonitrile using DFT computational methods. While not directly studying this compound, this research provides insights into the detailed molecular and electronic structure analysis methods that can be applicable to similar compounds (Ajaypraveenkumar, A., Raman, R., & Sebastian, S., 2017).
Synthesis and Manufacturing Processes
The synthesis and manufacturing process of related compounds, such as 2-fluoro-6-iodobenzoic acid, have been studied by Haoyu et al. (2010). They developed a process involving carboxyl group protection, introduction of iodine ions, iodosubstitution, and deprotection, resulting in high purity and yield. This study demonstrates the potential for efficient and scalable synthesis processes for compounds like this compound (Haoyu, Z., Qimeng, Z., & Tao, J., 2010).
Safety and Hazards
2-Fluoro-6-iodobenzonitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
2-fluoro-6-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3FIN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAACTMVXBNSPJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3FIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00335046 |
Source
|
| Record name | 2-Fluoro-6-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00335046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
79544-29-9 |
Source
|
| Record name | 2-Fluoro-6-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00335046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-6-iodobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is interesting about the crystal structure of 2-fluoro-6-iodobenzonitrile?
A1: The crystal structure of this compound reveals some intriguing features. It packs with two crystallographically independent molecules within the unit cell, both possessing inversion symmetry. [] Interestingly, these molecules interact through I⋯CN interactions, which are a type of Lewis acid-base interaction. This leads to the formation of a four-membered cyclamer structure. [] The iodine atom of one molecule interacts with the nitrile group of another, with N⋯I distances of 3.263(6) and 3.344(6) Å for the two independent interactions. []
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